3-(3,3-Dimethyl-2-oxobutyl)-1-Propyl-1H-1,3-Benzodiazol-3-ium Bromide: A Comprehensive Overview
3-(3,3-Dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide (CAS No. 351526-07-3) is a complex organic compound that belongs to the benzodiazepine family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.
Chemical Structure and Properties
The molecular formula of 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide is C17H24N2OBr. The compound features a benzodiazepine core with a substituted propyl group and a 3,3-dimethyl-2-oxobutyl moiety. The presence of the bromide ion imparts ionic character to the molecule, which can influence its solubility and reactivity. The benzodiazepine scaffold is well-known for its ability to interact with specific receptors in biological systems, making it a valuable platform for drug design.
The physical properties of 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide include its melting point, solubility in various solvents, and stability under different conditions. These properties are crucial for optimizing its use in laboratory and industrial settings. Recent studies have shown that the compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.
Synthesis Methods
The synthesis of 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide involves several steps that require precise control over reaction conditions. One common approach is to start with the formation of the benzodiazepine core through a condensation reaction between an appropriate amine and an acid chloride. Subsequent functionalization steps are then employed to introduce the propyl and 3,3-dimethyl-2-oxobutyl substituents. The final step involves the conversion of the neutral benzodiazepine derivative into its bromide salt form.
Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles are increasingly being applied to minimize waste and reduce the environmental impact of the synthesis process.
Biological Activities
3-(3,3-Dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Benzodiazepines are known for their anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. Studies have shown that this specific compound exhibits potent binding affinity to GABAA receptors, which are key targets for many CNS-active drugs.
In vitro assays have demonstrated that 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide can modulate GABAA receptor function by enhancing chloride ion influx into neurons. This effect can lead to increased inhibitory neurotransmission and reduced neuronal excitability. In vivo studies using animal models have further confirmed these findings and have shown that the compound can effectively reduce anxiety-like behaviors and seizures.
Clinical Applications and Research Trends
The potential clinical applications of 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-1H-1,3-benzodiazol-3-ium bromide are currently being explored in various preclinical studies. One area of focus is its use as an anxiolytic agent for treating anxiety disorders. Preclinical data suggest that this compound may offer improved efficacy and reduced side effects compared to existing benzodiazepines.
In addition to its anxiolytic properties, there is growing interest in exploring the potential of this compound as a neuroprotective agent. Recent studies have shown that it can exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Current Research Trends
The field of benzodiazepine research is rapidly evolving, with ongoing efforts aimed at developing novel compounds with enhanced therapeutic profiles. One current trend is the development of structure-based drug design approaches that leverage computational methods to optimize the binding affinity and selectivity of benzodiazepine derivatives.
Molecular dynamics simulations have been used to study the interactions between 3-(3,3-dimethyl-2-oxobutyl)-1-propyl-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-benzodiazol-*-ium* bromide* *and* *GABAA* *receptors*, *providing* *insights* *into* *the* *mechanisms* *underlying* *its* *biological* *activities*. *These* *studies* *have* *identified* *key* *residues* *in* *the* *receptor* binding site that are crucial for mediating the effects of this compound.
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Comprehensive Overview
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Comprehensive Overview
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Comprehensive Overview
The chemical structure and properties section provides a detailed description:
Chemical Structure and Properties
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Synthesis Methods
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Biological Activities
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Clinical Applications and Research Trends
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Current Research Trends
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Comprehensive Overview of 3-(3,3-Dimethyl\-oxobutyl)-1\-Propyl\-1H\-Benzodiazol\-ium Bromide (CAS No\. 4)
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